3-Chloro-5-fluoropyridine-4-boronic acid

• IUPAC Name: (3-chloro-5-fluoropyridin-4-yl)boronic acid
• InChI: InChI=1S/C5H4BClFNO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2,10-11H
• InChI Key: GGCHMDYNKQPWPD-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=NC=C1F)Cl)(O)O
• Molecular Formula: C5H4BClFNO2
• Molecular Weight: 175.35 g/mol

Description

3-Chloro-5-fluoropyridine-4-boronic acid is a chemical compound with the molecular formula C5H4BClFNO2 and a molecular weight of 175.35. It is commonly used in laboratory settings.

Synthesis Analysis

The synthesis of 3-Chloro-5-fluoropyridine-4-boronic acid and similar compounds often involves Suzuki–Miyaura coupling, a widely-used transition metal-catalyzed carbon–carbon bond-forming reaction. This process uses a relatively stable, readily prepared, and environmentally benign organoboron reagent. Protodeboronation of boronic esters has also been reported, utilizing a radical approach.

Molecular Structure Analysis

The InChI code for 3-Chloro-5-fluoropyridine-4-boronic acid is 1S/C5H4BClFNO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2,10-11H. This indicates the presence of boron, chlorine, fluorine, nitrogen, and oxygen atoms in the compound.

Chemical Reactions Analysis

3-Chloro-5-fluoropyridine-4-boronic acid can participate in various chemical reactions. For instance, it can be involved in Suzuki–Miyaura coupling, a reaction that conjoins chemically differentiated fragments with the metal catalyst. The reaction involves oxidative addition with formally electrophilic organic groups and transmetalation with formally nucleophilic organic groups.

Physical And Chemical Properties Analysis

3-Chloro-5-fluoropyridine-4-boronic acid is a solid compound. Its molecular weight is 175.35, and its InChI code is 1S/C5H4BClFNO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2,10-11H.

Scientific Research Applications

Suzuki–Miyaura Coupling

3-Chloro-5-fluoropyridine-4-boronic acid: is a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. This powerful method allows chemists to form carbon–carbon bonds efficiently. Here’s how it works:

• Applications :
  • [11C]MK-1064, a positron emission tomography (PET) radioligand for orexin-2 receptor imaging.

Protodeboronation for Complex Molecule Synthesis

• Application :
  • Complex Molecule Synthesis : Protodeboronation using this reagent, along with a less nucleophilic lithium source, allows the formation of intricate molecules. .

Mechanism of Action

Target of Action

The primary target of 3-Chloro-5-fluoropyridine-4-boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely applied transition metal catalyzed carbon–carbon bond forming reaction . The compound serves as an organoboron reagent in this process .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura coupling reaction is the primary biochemical pathway affected by 3-Chloro-5-fluoropyridine-4-boronic acid . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s role in this pathway results in the formation of new carbon–carbon bonds .

Pharmacokinetics

It’s known that the compound is relatively stable and readily prepared . Its properties have been tailored for application under specific SM coupling conditions .

Result of Action

The result of the action of 3-Chloro-5-fluoropyridine-4-boronic acid is the formation of new carbon–carbon bonds via the Suzuki–Miyaura coupling reaction . This leads to the synthesis of a wide range of organic compounds .

Action Environment

The action of 3-Chloro-5-fluoropyridine-4-boronic acid is influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction is known to be exceptionally mild and functional group tolerant . .

Safety and Hazards

3-Chloro-5-fluoropyridine-4-boronic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection when handling this compound.

Future Directions

The use of 3-Chloro-5-fluoropyridine-4-boronic acid and similar compounds in Suzuki–Miyaura coupling and other reactions continues to be a subject of research. Future directions may include the development of new synthesis methods, the exploration of other potential reactions, and the study of the compound’s properties and applications in various fields.